Cas no 136834-79-2 (Ethyl 2-amino-indane-2-carboxylate Hydrochloride)

• Product Name: Ethyl 2-amino-indane-2-carboxylate Hydrochloride
• CAS No: 136834-79-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD13191760
• CID: 1248879
• PubChem ID: 11379496
• Update Time: 2025-05-23

Ethyl 2-amino-indane-2-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 2-amino-2,3-dihydro-, ethyl ester,hydrochloride
• 2-Amino-indan-2-carboxylic acid methyl ester HCl
• ethyl 2-amino-1,3-dihydroindene-2-carboxylate,hydrochloride
• 2-Amino-indan-2-carboxylic acid ethyl ester hydrochloride
• Ethyl 2-amino-indane-2-carboxylate HCl
• ethyl 2-amino-1,3-dihydroindene-2-carboxylate;hydrochloride
• Z1262254360
• Ethyl 2-amino-2,3-dihydro-1h-indene-2-carboxylate, HCl
• SB33072
• DTXSID00464087
• 1H-Indene-2-carboxylic acid, 2-amino-2,3-dihydro-, ethyl ester, hydrochloride (1:1)
• ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• 136834-79-2
• EN300-61774
• A927630
• AS-36033
• MFCD13191760
• Ethyl 2-amino-1,3-dihydroindene-2-carboxylate Hydrochloride
• AKOS008141618
• ETHYL 2-AMINO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE HCL
• CS-0199938
• DB-260759
• ethyl2-amino-2,3-dihydro-1H-indene-2-carboxylatehydrochloride
• Ethyl 2-amino-indane-2-carboxylate Hydrochloride

• MDL： MFCD13191760
• Inchi： 1S/C12H15NO2.ClH/c1-2-15-11(14)12(13)7-9-5-3-4-6-10(9)8-12;/h3-6H,2,7-8,13H2,1H3;1H
• InChI Key： QBRJBPUVWWEAQV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 0

Ethyl 2-amino-indane-2-carboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Ethyl 2-amino-indane-2-carboxylate Hydrochloride

Ethyl 2-amino-indane-2-carboxylate Hydrochloride (CAS No. 136834-79-2): A Comprehensive Overview

Ethyl 2-amino-indane-2-carboxylate Hydrochloride (CAS No. 136834-79-2) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention from researchers due to its potential in various therapeutic areas.

The molecular structure of Ethyl 2-amino-indane-2-carboxylate Hydrochloride consists of an indane core substituted with an amino group at the 2-position and a carboxylate ester at the 2-carbon position, followed by hydrochloride salt formation. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to achieve specific pharmacological effects.

In recent years, the interest in Ethyl 2-amino-indane-2-carboxylate Hydrochloride has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. Notably, studies have indicated its applicability in the design of compounds that modulate neurotransmitter receptors, which could have implications in treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of Ethyl 2-amino-indane-2-carboxylate Hydrochloride is its structural similarity to known pharmacophores found in FDA-approved drugs. This similarity suggests that it could serve as a scaffold for developing new medications with improved efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential to interact with serotonin receptors, which are critical in regulating mood and cognitive functions.

The synthesis of Ethyl 2-amino-indane-2-carboxylate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an indane precursor, followed by esterification and salt formation. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway and enhance scalability.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-amino-indane-2-carboxylate Hydrochloride's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug development.

The pharmacological profile of Ethyl 2-amino-indane-2-carboxylate Hydrochloride has been extensively studied in preclinical models. Initial findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, making it a promising candidate for further investigation. Additionally, its stability under various physiological conditions enhances its suitability for formulation into oral or injectable pharmaceuticals.

In conclusion, Ethyl 2-amino-indane-2-carboxylate Hydrochloride (CAS No. 136834-79-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for ongoing research and development efforts. As scientific understanding continues to evolve, it is anticipated that derivatives of this compound will contribute to the discovery of novel treatments for various human diseases.